Cas no 1431555-15-5 (3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester)

• Product Name: 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• CAS No: 1431555-15-5
• MF: C₁₃H₈ClF₃O₅S₂
• MW: 400.777831077576
• MDL: MFCD24386170
• CID: 4699984
• Update Time: 2025-05-26

3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester
• Methyl 3-chlorosulfonyl-4-(2-hydroxyphenyl)-5-(trifluoromethyl)thiophene-2-carboxylate

• MDL： MFCD24386170
• Inchi： 1S/C13H8ClF3O5S2/c1-22-12(19)9-10(24(14,20)21)8(11(23-9)13(15,16)17)6-4-2-3-5-7(6)18/h2-5,18H,1H3
• InChI Key： SQUDJXSGGRTRDK-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)SC(C(F)(F)F)=C1C1C=CC=CC=1O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 577
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 502.2±50.0 °C at 760 mmHg
• Flash Point: 257.5±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester

Comprehensive Overview of 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester (CAS No. 1431555-15-5)

The compound 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester (CAS No. 1431555-15-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene core substituted with trifluoromethyl, hydroxyphenyl, and chlorosulfonyl groups, makes it a valuable building block for synthesizing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors where fluorinated compounds exhibit enhanced binding affinity and metabolic stability.

In recent years, the demand for trifluoromethylated compounds like 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester has surged due to their role in developing next-generation therapeutics. The CF3 group is a key motif in modern medicinal chemistry, as it improves lipophilicity and bioavailability. This aligns with trending topics such as precision medicine and small-molecule inhibitors, which dominate academic and industrial discussions. Additionally, its chlorosulfonyl moiety offers versatility for further derivatization, enabling the creation of sulfonamides or sulfonylureas—classes of compounds frequently investigated for their anti-inflammatory and antidiabetic properties.

From a synthetic chemistry perspective, the methyl ester functionality in this compound provides a handle for hydrolysis or transesterification, facilitating downstream modifications. This adaptability is crucial for high-throughput screening (HTS) campaigns, where rapid structural diversification is essential. Moreover, the hydroxyphenyl group introduces potential for hydrogen bonding, a feature often leveraged in structure-activity relationship (SAR) studies. Such characteristics make CAS No. 1431555-15-5 a recurring subject in patents and publications related to heterocyclic chemistry and fluorine-based drug design.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize fluorinated thiophenes like this one. Questions such as "How to optimize the synthesis of trifluoromethylated heterocycles?" or "What are the eco-friendly alternatives for chlorosulfonation?" reflect common search queries tied to this compound. These discussions highlight the balance between molecular efficiency and environmental impact—a hot topic in 2024.

Analytical techniques for characterizing 3-Chlorosulfonyl-4-(2-hydroxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester typically involve NMR spectroscopy, HPLC-MS, and X-ray crystallography. The compound's crystalline properties are of particular interest in materials science, where nonlinear optical materials derived from thiophene scaffolds are gaining traction. This interdisciplinary appeal underscores its importance beyond life sciences, bridging gaps between pharmaceuticals, agrochemicals, and advanced materials.

In summary, CAS No. 1431555-15-5 represents a multifaceted tool for chemists addressing challenges in drug development and materials innovation. Its structural complexity and functional group diversity align with contemporary research priorities, making it a compound of enduring interest. As the scientific community continues to explore fluorine chemistry and heterocyclic optimization, this molecule will likely remain a cornerstone in cutting-edge applications.